Cas no 896306-44-8 (N-(3-cyano-4,5-dimethylthiophen-2-yl)-3-(4-methylphenyl)sulfanylpropanamide)

• Product Name: N-(3-cyano-4,5-dimethylthiophen-2-yl)-3-(4-methylphenyl)sulfanylpropanamide
• CAS No: 896306-44-8
• MF: C₁₇H₁₈N₂OS₂
• MW: 330.467621326447
• CID: 5479924
• Update Time: 2025-05-24

N-(3-cyano-4,5-dimethylthiophen-2-yl)-3-(4-methylphenyl)sulfanylpropanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-(3-cyano-4,5-dimethyl-2-thienyl)-3-[(4-methylphenyl)thio]-
• N-(3-cyano-4,5-dimethylthiophen-2-yl)-3-(4-methylphenyl)sulfanylpropanamide

• Inchi： 1S/C17H18N2OS2/c1-11-4-6-14(7-5-11)21-9-8-16(20)19-17-15(10-18)12(2)13(3)22-17/h4-7H,8-9H2,1-3H3,(H,19,20)
• InChI Key： MQOAIIISWUVMPD-UHFFFAOYSA-N
• SMILES： C(NC1SC(C)=C(C)C=1C#N)(=O)CCSC1=CC=C(C)C=C1

Additional information on N-(3-cyano-4,5-dimethylthiophen-2-yl)-3-(4-methylphenyl)sulfanylpropanamide

Comprehensive Overview of N-(3-cyano-4,5-dimethylthiophen-2-yl)-3-(4-methylphenyl)sulfanylpropanamide (CAS No. 896306-44-8)

The compound N-(3-cyano-4,5-dimethylthiophen-2-yl)-3-(4-methylphenyl)sulfanylpropanamide (CAS No. 896306-44-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a thiophene core with cyano and methylphenylsulfanyl substituents, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive intermediate due to its ability to interact with biological targets, such as enzymes and receptors.

In recent years, the demand for high-performance intermediates like 896306-44-8 has surged, driven by advancements in drug discovery and material science. The compound's sulfanylpropanamide moiety is of particular interest, as it mimics natural ligands, enabling it to participate in structure-activity relationship (SAR) studies. This property is crucial for optimizing drug candidates, especially in the development of small-molecule inhibitors for diseases such as cancer and inflammatory disorders.

From a synthetic chemistry perspective, N-(3-cyano-4,5-dimethylthiophen-2-yl)-3-(4-methylphenyl)sulfanylpropanamide exemplifies the growing trend toward tailored molecular design. Its synthesis involves multi-step reactions, including thiophene functionalization and amide coupling, which are widely discussed in academic and industrial circles. The compound's CAS No. 896306-44-8 serves as a key identifier in patent literature and regulatory filings, highlighting its commercial and scientific relevance.

Another area of interest is the compound's potential role in green chemistry. With increasing emphasis on sustainable synthesis, researchers are exploring eco-friendly routes to produce 896306-44-8 without hazardous reagents. This aligns with global initiatives to reduce the environmental footprint of chemical manufacturing, a topic frequently searched in AI-driven research platforms and academic databases.

Beyond pharmaceuticals, N-(3-cyano-4,5-dimethylthiophen-2-yl)-3-(4-methylphenyl)sulfanylpropanamide has applications in material science. Its thiophene backbone is a common motif in conductive polymers, which are essential for flexible electronics and energy storage devices. This dual utility—spanning life sciences and advanced materials—makes CAS No. 896306-44-8 a versatile subject for interdisciplinary research.

In conclusion, N-(3-cyano-4,5-dimethylthiophen-2-yl)-3-(4-methylphenyl)sulfanylpropanamide represents a convergence of innovation in synthetic chemistry, drug development, and sustainable technology. Its unique structural features and broad applicability ensure its continued prominence in scientific discourse, making it a valuable focus for future studies and industrial applications.